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Compound of Interest

Compound Name: IR-825

Cat. No.: B12442721

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) fluorescent dye commonly utilized in various research
applications, particularly in the fields of cancer therapy and in vivo imaging.[1][2] Its properties
make it a valuable tool for photothermal and photodynamic therapy.[2] Proper preparation of
stock and working solutions is critical for obtaining reliable and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
IR-825 solutions.

Data Presentation
Table 1: Properties of IR-825

Property Value Reference
Molecular Weight 824.42 g/mol [1]
Chemical Formula Cs4H48CIN204 [1]
Appearance Light green to green solid [1]

) 4°C, sealed, away from
Storage of Solid _ _ [1]
moisture and light
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Table 2: IR-825 Stock Solution Preparation

Mass of IR-825 Mass of IR-825 Mass of IR-825

Solvent Concentration

for 1 mL for 5 mL for 10 mL
DMSO 1mM 0.824 mg 4.12 mg 8.24 mg
DMSO 5 mM 4.12 mg 20.6 mg 41.2 mg
DMSO 5.52 mM (Max) 4.55 mg 22.75mg 45.5 mg

Note: The maximum solubility in DMSO is 4.55 mg/mL (5.52 mM).[1] Preparation may require
ultrasonication and warming to 60°C.[1] It is recommended to use newly opened, anhydrous
DMSO as the compound's solubility can be affected by moisture.[1]

L Typical Working
Application . Notes
Concentration

Concentration may vary
In Vitro Studies 1-10 uM depending on the cell type and

specific assay.

A typical injection volume is

In Vivo Imaging 0.03 mg/mL 100 pL.[3]
uL.

Experimental Protocols
Materials and Reagents

IR-825 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile microcentrifuge tubes

Sterile syringes and syringe filters (0.2 pum)
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Vortex mixer

Ultrasonic bath

Water bath or incubator set to 60°C

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of IR-825 Stock Solution (1 mM
in DMSO)

o Preparation: Put on appropriate PPE.

» Weighing: Carefully weigh out 0.824 mg of IR-825 powder and place it in a sterile
microcentrifuge tube.

e Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.
e Mixing: Tightly cap the tube and vortex thoroughly for at least 2 minutes.

e Heating and Sonication (if necessary): If the IR-825 does not fully dissolve, place the tube in
an ultrasonic bath for 10-15 minutes. Gentle warming to 60°C in a water bath can also aid
dissolution.[1]

 Sterilization (Optional): If required for your application, filter the stock solution through a 0.2
pum syringe filter into a new sterile tube.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months, protected from light.[1]

Protocol 2: Preparation of IR-825 Working Solution for In
Vitro Applications (e.g., 5 yM)

e Thawing: Thaw a single aliquot of the 1 mM IR-825 stock solution at room temperature.

« Dilution: In a sterile tube, dilute the stock solution to the desired final concentration using
PBS or the appropriate cell culture medium. For example, to prepare 1 mL of a 5 uM working
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solution, add 5 pL of the 1 mM stock solution to 995 pL of buffer or medium.

o Mixing: Gently mix the working solution by pipetting or inverting the tube.

e Use: Use the freshly prepared working solution immediately for your experiment.

Protocol 3: Preparation of IR-825 Working Solution for In
Vivo Imaging (0.03 mg/mL)

e Thawing: Thaw a single aliquot of the 1 mM IR-825 stock solution (equivalent to 0.824
mg/mL) at room temperature.

« Dilution: Dilute the stock solution with sterile PBS to achieve a final concentration of 0.03
mg/mL. For example, to prepare 1 mL of the working solution, you would need approximately
36.4 pL of the 1 mM stock solution mixed with 963.6 pL of sterile PBS.

¢ Mixing: Gently mix the solution thoroughly.

o Administration: The solution is now ready for intravenous injection. A common administration
volume is 100 pL.[3]

Safety Precautions

e Always handle IR-825 and DMSO in a well-ventilated area.

o Wear appropriate personal protective equipment, including a lab coat, gloves, and safety
glasses.

o Refer to the Safety Data Sheet (SDS) for IR-825 and DMSO for detailed safety information.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for preparing IR-825 stock and working solutions.
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Caption: Logical relationship of components for IR-825 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for IR-825 Stock and
Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12442721#preparing-ir-825-stock-solutions-and-
working-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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